Cas no 6428-58-6 (1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4))
6428-58-6 structure
Product Name:1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
CAS No:6428-58-6
MF:C42H25N7Na4O13S4
MW:1055.90608763695
CID:520841
Update Time:2026-04-29
1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
- 1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl
- DIRECT BLUE 70
- tetrasodium,2-[[4-[[4-[(2E)-2-(6-anilino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]-7-sulfonatonaphthalen-1-yl]diazenyl]naphthalen-1-yl]diazenyl]benzene-1,4-disulfonate
- 1,4-Benzenedisulfonic acid, 2-((4-((4-((1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl)azo)-7-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, tetrasodium salt
- Tetrasodium 2-((4-((4-((1-hydroxy-6-(phenylamino)-3-sulphonato-2-naphthyl)azo)-7-sulphonato-1-naphthyl)azo)-1-naphthyl)azo)benzene-1,4-disulphonate
- tetrasodium 2-[(E)-{4-[(E)-(4-{(2E)-2-[1-oxo-6-(phenylamino)-3-sulfonatonaphthalen-2(1H)-ylidene]hydrazinyl}-7-sulfonatonaphthale
-
Computed Properties
- Exact Mass: 1055.00000
- Monoisotopic Mass: 1054.998395
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 70
- Rotatable Bond Count: 8
- Complexity: 2300
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 365
Experimental Properties
- PSA: 368.74000
- LogP: 13.85420
1,4-Benzenedisulfonicacid,2-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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